
An In-Depth Technical Guide to 1,1-Diphenyl-2-
propanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,1-Diphenyl-2-propanol

Cat. No.: B1345509 Get Quote

This technical guide provides a comprehensive overview of the chemical and physical

properties of 1,1-Diphenyl-2-propanol, tailored for researchers, scientists, and professionals

in drug development.

Chemical Identity and Properties
1,1-Diphenyl-2-propanol is an organic compound featuring two phenyl groups attached to a

propanol backbone.[1] It belongs to the alcohol class of organic molecules.[1] At room

temperature, it exists as a white crystalline solid and is utilized in various chemical syntheses.

[1]

Table 1: Physicochemical Properties of 1,1-Diphenyl-2-propanol
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Property Value

Molecular Formula C15H16O[1][2][3][4]

Molecular Weight 212.29 g/mol [1][2][3][4]

CAS Number 29338-49-6[1][2]

IUPAC Name 1,1-diphenylpropan-2-ol[1]

Melting Point 59-62 °C[2][5]

Canonical SMILES CC(C(C1=CC=CC=C1)C2=CC=CC=C2)O[1]

InChI Key BDZAWYBXBHTHFM-UHFFFAOYSA-N[1]

Topological Polar Surface Area 20.2 Å²[4]

Rotatable Bond Count 3[4]

Hydrogen Bond Donor Count 1[4]

Hydrogen Bond Acceptor Count 1[4]

Conceptual Experimental Workflow: Synthesis and
Characterization
The following section outlines a generalized experimental protocol for the synthesis and

characterization of 1,1-Diphenyl-2-propanol. This workflow is a conceptual representation and

specific laboratory conditions may vary.

Synthesis:

A common method for the synthesis of 1,1-Diphenyl-2-propanol involves the condensation of

benzaldehyde with phenylacetone.[1] This reaction provides a foundational pathway for

obtaining the target molecule.

Purification:

Following the synthesis, the crude product is typically purified to remove unreacted starting

materials and byproducts. Common purification techniques include recrystallization or column
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chromatography. The choice of solvent for recrystallization or the mobile phase for

chromatography is crucial for achieving high purity.

Structural Characterization:

A battery of spectroscopic techniques is employed to confirm the identity and purity of the

synthesized 1,1-Diphenyl-2-propanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H NMR and ¹³C NMR are

essential for elucidating the molecular structure. The proton NMR spectrum will show

characteristic signals for the aromatic protons, the methine proton adjacent to the hydroxyl

group, and the methyl protons. The carbon NMR will confirm the presence of the correct

number of carbon atoms in their respective chemical environments.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present

in the molecule.[1] A broad absorption band in the region of 3300-3500 cm⁻¹ is indicative of

the O-H stretching vibration of the alcohol group.[1]

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of

the compound. The mass spectrum of 1,1-diphenyl-2-propanol will show a molecular ion

peak at an m/z value corresponding to its molecular weight.[1]

Ultraviolet-Visible (UV-Vis) Spectroscopy: The UV-Vis spectrum can provide information

about the electronic transitions within the molecule. For 1,1-Diphenyl-2-propanol,
absorption bands in the UV region are expected due to the presence of the phenyl groups.[1]

The following diagram illustrates the general workflow for the synthesis and characterization of

1,1-Diphenyl-2-propanol.
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Figure 1: Conceptual workflow for the synthesis and characterization of 1,1-Diphenyl-2-
propanol.

Potential Applications and Further Research
1,1-Diphenyl-2-propanol serves as a valuable intermediate in organic synthesis. Its structural

motif is of interest in medicinal chemistry and materials science. Preliminary studies have

suggested that it may possess antibacterial and anti-inflammatory properties, warranting further

investigation into its pharmacological potential.[1] Additionally, its self-assembling properties in

certain solvents open up possibilities for its use in the development of novel materials.[1]

Future research could focus on the derivatization of 1,1-Diphenyl-2-propanol to explore new

bioactive compounds and functional materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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